Cas no 405058-67-5 (n-oxide-2,4-dimethyl-3-pyridine carboxylic acid ethyl ester)

• Product Name: n-oxide-2,4-dimethyl-3-pyridine carboxylic acid ethyl ester
• CAS No: 405058-67-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD04972494
• CID: 925854
• PubChem ID: 40427046
• Update Time: 2025-07-08

n-oxide-2,4-dimethyl-3-pyridine carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• n-oxide-2,4-dimethyl-3-pyridine carboxylic acid ethyl ester
• ethyl 2,4-dimethyl-1-oxidopyridin-1-ium-3-carboxylate
• 2,4-dimethyl-1-oxy-nicotinic acid ethyl ester
• AC-13101
• 3-(ETHOXYCARBONYL)-2,4-DIMETHYLPYRIDINE 1-OXIDE
• SCHEMBL4068248
• DTXSID00654229
• AB21131
• Ethyl 2,4-dimethylnicotinate 1-oxide
• AKOS006293207
• DB-243495
• 405058-67-5
• Ethyl 2,4-dimethyl-1-oxo-1lambda~5~-pyridine-3-carboxylate

• MDL： MFCD04972494
• Inchi： 1S/C10H13NO3/c1-4-14-10(12)9-7(2)5-6-11(13)8(9)3/h5-6H,4H2,1-3H3
• InChI Key： TWGHRKBBEDATQZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C=C[N+](=C1C)[O-])=O

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.76000
• LogP: 1.90860

Additional information on n-oxide-2,4-dimethyl-3-pyridine carboxylic acid ethyl ester

Introduction to N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester (CAS No. 405058-67-5)

N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester (CAS No. 405058-67-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 2,4-Dimethyl-3-pyridinecarboxylic acid ethyl ester N-oxide, is characterized by its distinctive molecular structure and diverse applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular formula of N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester is C₁₁H₁₃NO₃, and its molecular weight is approximately 207.22 g/mol. The compound features a pyridine ring with two methyl groups at the 2 and 4 positions, an ethyl ester group at the 3 position, and an N-oxide functionality. These structural elements contribute to its unique chemical and biological properties.

In terms of synthesis, N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester can be prepared through various methods. One common approach involves the oxidation of the corresponding pyridine derivative using an oxidizing agent such as hydrogen peroxide or meta-chloroperoxybenzoic acid (mCPBA). This method yields high purity and yield of the desired compound. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, such as using catalytic systems that minimize waste and energy consumption.

The chemical properties of N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester are influenced by its functional groups. The N-oxide group increases the polarity of the molecule, making it more soluble in polar solvents such as water and ethanol. The ethyl ester group provides a hydrophobic character, which can be advantageous in certain biological applications. Additionally, the presence of multiple functional groups allows for a wide range of chemical reactions, including hydrolysis, reduction, and substitution reactions.

Biological studies have shown that N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester exhibits various biological activities. One notable application is its use as a potential therapeutic agent in the treatment of neurological disorders. Research has indicated that compounds with similar structures can modulate neurotransmitter systems and have neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine.

Beyond neurological applications, N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester has also been explored for its potential anti-inflammatory properties. Inflammation is a key factor in many diseases, including arthritis and cardiovascular diseases. Preclinical studies have shown that this compound can reduce inflammation by inhibiting pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory conditions.

In addition to its therapeutic applications, N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester has been investigated for its use in analytical chemistry and materials science. Its unique spectral properties make it useful as a reference standard in chromatographic analyses. Furthermore, the compound's ability to form stable complexes with metal ions has led to its application in the development of new materials with enhanced properties.

The safety profile of N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester is an important consideration for its use in various applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage are essential to ensure safety. It is recommended to follow standard laboratory practices and guidelines for handling chemicals to minimize any potential risks.

In conclusion, N-Oxide-2,4-Dimethyl-3-Pyridine Carboxylic Acid Ethyl Ester (CAS No. 405058-67-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure confers valuable chemical properties and biological activities that make it a promising candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new applications and uses will be discovered.